Cas no 91021-66-8 (Leucanicidin)

• Product Name: Leucanicidin
• CAS No: 91021-66-8
• MF: C₄₂H₇₀O₁₃
• MW: 782.997415065765
• CID: 813755
• PubChem ID: 23305293
• Update Time: 2025-07-30

Leucanicidin Chemical and Physical Properties

Names and Identifiers

• Oxacyclohexadeca-3,5,11,13-tetraen-2-one,16-[(1S,2R,3S)-3-[(2R,4R,5S,6R)-4-[(6-deoxy-2-O-methyl-a-L-mannopyranosyl)oxy]tetrahydro-2-hydroxy-5-methyl-6-(1-methylethyl)-2H-pyran-2-yl]-2-hydroxy-1-methylbutyl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-,(3Z,5E,7R,8S,9S,11E,13E,15S,16R)- (9CI)
• (3E,5E,11E,13Z)-16-[4-[4-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadec
• LEUCANICIDIN
• Oxacyclohexadeca-3,5,11,13-tetraen-2-one,16-[(1S,2R,3S)-3-[(2R,4R,5S,6R)-4-[(6-deoxy-2-O-methyl-a-L-mannopyranosyl)oxy]tetrah
• (3E,5E,11E,13Z)-16-[4-[4-(4,5-dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• 91021-66-8
• 16-[4-[4-(4,5-Dihydroxy-3-methoxy-6-methyloxan-2-yl)oxy-2-hydroxy-5-methyl-6-propan-2-yloxan-2-yl]-3-hydroxypentan-2-yl]-8-hydroxy-3,15-dimethoxy-5,7,9,11-tetramethyl-1-oxacyclohexadeca-3,5,11,13-tetraen-2-one
• Leucanicidin

• Inchi： 1S/C42H70O13/c1-21(2)37-26(7)32(53-41-39(51-13)36(46)35(45)29(10)52-41)20-42(48,55-37)28(9)34(44)27(8)38-30(49-11)16-14-15-22(3)17-24(5)33(43)25(6)18-23(4)19-31(50-12)40(47)54-38/h14-16,18-19,21,24-30,32-39,41,43-46,48H,17,20H2,1-13H3/b16-14+,22-15+,23-18+,31-19+
• InChI Key： KFLYTTUTONVURR-OUIGTXJBSA-N
• SMILES： O1C(C(C)C)C(C)C(CC1(C(C)C(C(C)C1C(C=CC=C(C)CC(C)C(C(C)C=C(C)C=C(C(=O)O1)OC)O)OC)O)O)OC1C(C(C(C(C)O1)O)O)OC |c:20,29,32,t:18|

Computed Properties

• Exact Mass: 782.48164228g/mol
• Monoisotopic Mass: 782.48164228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 55
• Rotatable Bond Count: 10
• Complexity: 1360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 17
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 183Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues